N-ethyl-N-(2-ethylbutyl)-2-[1-(2,2,2-trifluoroethyl)pyrazol-3-yl]acetamide

• IUPAC Name: N-ethyl-N-(2-ethylbutyl)-2-[1-(2,2,2-trifluoroethyl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C15H24F3N3O/c1-4-12(5-2)10-20(6-3)14(22)9-13-7-8-21(19-13)11-15(16,17)18/h7-8,12H,4-6,9-11H2,1-3H3
• InChI Key: GMHYPAMNIHHDIA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)CN(CC)C(=O)CC1=NN(C=C1)CC(F)(F)F
• Molecular Formula: C15H24F3N3O
• Molecular Weight: 319.37 g/mol

Description

N-ethyl-N-(2-ethylbutyl)-2-[1-(2,2,2-trifluoroethyl)pyrazol-3-yl]acetamide is a synthetic organic compound characterized by its unique structure, which includes a pyrazole ring substituted with a trifluoroethyl group and an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ethyl-N-(2-ethylbutyl)-2-[1-(2,2,2-trifluoroethyl)pyrazol-3-yl]acetamide typically involves multiple steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone. In this case, the diketone would be substituted with a trifluoroethyl group to yield the desired pyrazole derivative.

Acetamide Formation: The acetamide moiety can be introduced by reacting the pyrazole derivative with an appropriate acylating agent, such as acetic anhydride or acetyl chloride, under basic conditions.

N-Alkylation: The final step involves the N-alkylation of the acetamide with N-ethyl and N-(2-ethylbutyl) groups. This can be achieved using alkyl halides in the presence of a strong base like sodium hydride or potassium tert-butoxide.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems for precise control of temperature, pressure, and reagent addition would be essential to ensure consistency and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

N-ethyl-N-(2-ethylbutyl)-2-[1-(2,2,2-trifluoroethyl)pyrazol-3-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, potentially leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride or sodium borohydride, which may reduce the acetamide group to an amine.

Substitution: Nucleophilic substitution reactions can occur at the trifluoroethyl group or the pyrazole ring, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or nucleophiles like sodium azide in polar aprotic solvents.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Amines or alcohols.

Substitution: Various substituted pyrazole derivatives.

Scientific Research Applications

N-ethyl-N-(2-ethylbutyl)-2-[1-(2,2,2-trifluoroethyl)pyrazol-3-yl]acetamide has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a candidate for drug development, particularly as a potential inhibitor of specific enzymes or receptors.

Biological Studies: It can be used in studies to understand its interaction with biological macromolecules, such as proteins and nucleic acids.

Materials Science: The compound’s properties may be explored for the development of new materials with specific electronic or optical characteristics.

Chemical Biology: It can serve as a probe to study biochemical pathways and mechanisms.

Mechanism of Action

The mechanism of action of N-ethyl-N-(2-ethylbutyl)-2-[1-(2,2,2-trifluoroethyl)pyrazol-3-yl]acetamide would depend on its specific application. In medicinal chemistry, it might act by binding to a particular enzyme or receptor, thereby inhibiting its activity. The trifluoroethyl group could enhance its binding affinity and specificity through hydrophobic interactions and hydrogen bonding.

Comparison with Similar Compounds

Similar Compounds

N-ethyl-N-(2-ethylbutyl)-2-[1-(2,2,2-trifluoroethyl)pyrazol-3-yl]acetamide: can be compared with other pyrazole derivatives, such as:

Uniqueness

The presence of the trifluoroethyl group in N-ethyl-N-(2-ethylbutyl)-2-[1-(2,2,2-trifluoroethyl)pyrazol-3-yl]acetamide imparts unique properties, such as increased lipophilicity and metabolic stability, which can enhance its effectiveness in biological systems compared to similar compounds without this group.

This detailed overview provides a comprehensive understanding of N-ethyl-N-(2-ethylbutyl)-2-[1-(2,2,2-trifluoroethyl)pyrazol-3-yl]acetamide, covering its synthesis, reactions, applications, and comparisons with similar compounds